Cas no 1267756-24-0 (5-(2-methoxyphenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(2-methoxyphenyl)-1,2-oxazol-3-amine
• CAS No: 1267756-24-0
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 5558825
• PubChem ID: 64983046
• Update Time: 2025-08-05

5-(2-methoxyphenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxyphenyl)-1,2-oxazol-3-amine

• Inchi： 1S/C10H10N2O2/c1-13-8-5-3-2-4-7(8)9-6-10(11)12-14-9/h2-6H,1H3,(H2,11,12)
• InChI Key： AHJCODOCVBPPEE-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2OC)=CC(N)=N1

Additional information on 5-(2-methoxyphenyl)-1,2-oxazol-3-amine

Comprehensive Overview of 5-(2-methoxyphenyl)-1,2-oxazol-3-amine (CAS No. 1267756-24-0): Properties, Applications, and Research Insights

The compound 5-(2-methoxyphenyl)-1,2-oxazol-3-amine (CAS No. 1267756-24-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic amine, featuring a 1,2-oxazole core substituted with a 2-methoxyphenyl group, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure combines aromaticity with polar functional groups, enabling diverse reactivity patterns that researchers exploit for drug discovery and material science applications.

Recent studies highlight the growing importance of oxazole derivatives like 5-(2-methoxyphenyl)-1,2-oxazol-3-amine in medicinal chemistry. The oxazole ring serves as a privileged scaffold in bioactive compounds, contributing to enhanced metabolic stability and improved binding affinity to biological targets. Pharmaceutical companies are particularly interested in this compound's potential as a building block for kinase inhibitors and GPCR modulators, addressing current therapeutic challenges in oncology and CNS disorders.

From a synthetic perspective, the amine functionality at the 3-position of the oxazole ring offers versatile modification opportunities. Chemists frequently employ this site for amide bond formation, reductive amination, or as an anchor point for further heterocyclic elaboration. The 2-methoxyphenyl substituent introduces additional electronic effects that influence the compound's reactivity and solubility profile, making it particularly useful in structure-activity relationship (SAR) studies.

Analytical characterization of CAS 1267756-24-0 reveals distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) studies show characteristic chemical shifts for the oxazole protons (typically δ 6.5-8.0 ppm in ¹H NMR) and the methoxy group (δ ~3.8 ppm). Mass spectrometry typically displays a molecular ion peak consistent with its molecular weight of 190.21 g/mol. These analytical markers are crucial for quality control in industrial applications and academic research.

The compound's physicochemical properties warrant special consideration. With calculated logP values suggesting moderate lipophilicity, 5-(2-methoxyphenyl)-1,2-oxazol-3-amine demonstrates balanced solubility in both organic solvents and aqueous buffers at physiological pH. This property profile makes it particularly attractive for drug discovery programs where optimal bioavailability is required. Thermal analysis indicates good stability up to approximately 200°C, supporting its utility in various synthetic transformations.

In the context of green chemistry advancements, researchers are exploring sustainable synthetic routes to oxazole derivatives like CAS 1267756-24-0. Recent publications describe catalytic methods using earth-abundant metals or organocatalysts to construct the oxazole core with improved atom economy. These developments align with the pharmaceutical industry's growing emphasis on environmentally benign synthetic strategies and process intensification.

From a commercial availability standpoint, 5-(2-methoxyphenyl)-1,2-oxazol-3-amine is typically supplied as a high-purity solid (≥95% by HPLC) by specialty chemical manufacturers. Current market trends indicate increasing demand for such tailored heterocyclic building blocks, driven by expanding drug discovery pipelines and the need for novel chemical space exploration in medicinal chemistry programs.

Safety considerations for handling CAS 1267756-24-0 follow standard laboratory protocols for amine-containing compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended during manipulation. Material safety data sheets (MSDS) provide detailed handling instructions specific to each supplier's product grade.

Future research directions for this compound class may focus on developing enantioselective synthetic methods, given the increasing importance of chiral oxazole derivatives in asymmetric catalysis and chiral drug development. Additionally, exploration of its photophysical properties could unlock applications in materials science, particularly in organic electronic devices or as fluorescent probes for biological imaging.

For researchers seeking alternatives or analogs, structurally related compounds such as 5-aryl-1,2-oxazol-3-amines or methoxy-substituted heterocyclic amines may offer complementary properties. Computational chemistry tools can facilitate virtual screening of such analogs to identify candidates with optimized properties for specific applications.

In conclusion, 5-(2-methoxyphenyl)-1,2-oxazol-3-amine (CAS No. 1267756-24-0) represents a versatile chemical entity with broad utility in life sciences research. Its unique structural features continue to inspire innovative applications across multiple disciplines, from medicinal chemistry to materials science. As synthetic methodologies advance and biological understanding deepens, this compound class will likely maintain its position as a valuable tool for scientific discovery and technological innovation.